Cas no 2034597-85-6 (3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide)

• Product Name: 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide
• CAS No: 2034597-85-6
• MF: C₁₉H₂₀F₃N₅O₂
• MW: 407.389614105225
• CID: 5360145
• Update Time: 2025-07-17

3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]benzamide
• 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

• Inchi： 1S/C19H20F3N5O2/c1-12(28)25-15-4-2-3-13(9-15)18(29)26-14-5-7-27(8-6-14)17-10-16(19(20,21)22)23-11-24-17/h2-4,9-11,14H,5-8H2,1H3,(H,25,28)(H,26,29)
• InChI Key： LQTYRZUUHHJTNX-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)(=O)C1=CC=CC(NC(=O)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide

Exploring 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide (CAS 2034597-85-6): A Comprehensive Overview

In the realm of pharmaceutical and biochemical research, 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide (CAS 2034597-85-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrimidine and piperidine backbone, is frequently studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which includes a trifluoromethyl group—a moiety often associated with enhanced metabolic stability and bioavailability in medicinal chemistry.

The compound's CAS number 2034597-85-6 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide, highlights key functional groups: the acetamido linker, the benzamide core, and the trifluoromethylpyrimidine substituent. These features make it a versatile scaffold for designing targeted therapies, especially in oncology and neurology, where small-molecule inhibitors are in high demand.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 2034597-85-6. Machine learning models often prioritize molecules with heterocyclic structures due to their drug-like properties. Searches for "pyrimidine-based therapeutics" or "piperidine derivatives in medicine" reflect growing curiosity about this chemical space. Additionally, the trifluoromethyl group's role in improving pharmacokinetics is a hot topic, aligning with queries like "how does CF3 affect drug metabolism?"

From a synthetic perspective, 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide exemplifies modern fragment-based drug design. Its modular structure allows for efficient derivatization, a strategy favored in high-throughput screening campaigns. Laboratories focusing on kinase inhibitors or GPCR modulators may find this compound particularly relevant, as its hydrogen-bond acceptors/donors and aromatic systems mimic common pharmacophores.

Beyond its molecular attributes, the compound's nomenclature itself is a testament to IUPAC naming conventions. For researchers troubleshooting "how to name complex heterocycles," this serves as an instructive case study. The inclusion of CAS 2034597-85-6 in patent literature further underscores its commercial potential, with applications ranging from precision medicine to diagnostic probe development.

Environmental and safety profiles are also frequently searched in conjunction with 2034597-85-6. While not classified as hazardous, proper laboratory handling protocols for organic intermediates remain essential. The compound's logP and solubility data—common search terms for formulation scientists—are critical for translational research.

In summary, 3-acetamido-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}benzamide represents a nexus of medicinal chemistry innovation and computational drug design. Its multifaceted applications and search-friendly keywords—from CAS 2034597-85-6 to trifluoromethylpyrimidine pharmacology—ensure its continued relevance in both academic discourse and industrial R&D pipelines.